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Compound of Interest

Compound Name: 2-Methyl-5-propoxyphenol

CAS No.: 918445-07-5

Cat. No.: B12116054

Get Quote

Executive Safety Summary
2-Methyl-5-propoxyphenol is a substituted phenolic compound.[1] Like its structural analogs

(e.g., Carvacrol, Propoxyphenol), it functions as a weak acid but acts as a potent protein

denaturant on human tissue.

Primary Hazard:Corrosive (Category 1B). Causes severe skin burns and eye damage.[2]

Secondary Hazard:Acute Toxicity (Oral) and Aquatic Toxicity.

Critical Prohibition:NEVER treat phenolic waste with bleach (sodium hypochlorite). This

reaction generates chlorophenols, which are significantly more toxic and environmentally

persistent than the parent compound.

Physicochemical Profile & Hazard Logic
Understanding the chemical nature determines the disposal route.
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Property Value / Characteristic Operational Implication

Chemical Class
Alkoxyphenol (Substituted

Phenol)

Incompatible with strong

oxidizers and bases.[3][4]

Physical State
Liquid (Viscous) or Low-

Melting Solid

Requires leak-proof secondary

containment.

Flash Point
> 85°C (Estimated based on

analogs)

Combustible. Do not process

near open flames.

Solubility
Low in water; Soluble in

alcohols/organics

Do not flush. Will partition into

aquatic organisms

(Bioaccumulation).

pKa ~10 (Weak Acid)

Can be solubilized by strong

bases (NaOH), but this

increases skin absorption risk.

Waste Stream Segregation (The "Why" and "How")
Proper segregation is the single most effective way to prevent unplanned exothermic reactions

in the waste drum.

The Segregation Logic:

No Oxidizers: Phenols are reducing agents. Mixing with Nitric Acid or Peroxides can cause

fire/explosion.

No Hypochlorites: Mixing with bleach creates toxic chlorophenols.

pH Control: While phenols are acidic, they are often collected in "Organic - Non-

Halogenated" streams unless they contain other halogens.

Visualization: Waste Stream Decision Tree
This workflow ensures the chemical ends up in the correct incineration path.
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Waste: 2-Methyl-5-propoxyphenol
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Figure 1: Decision logic for segregating phenolic waste to ensure compatibility with commercial

incineration facilities.

Step-by-Step Disposal Procedures
A. Solid Waste (Contaminated Debris)
Applicable to: Gloves, paper towels, weighing boats, and trace amounts.

Collection: Place all contaminated solids into a clear polyethylene bag (minimum 4 mil

thickness).
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Secondary Containment: Place the first bag inside a second bag or a rigid waste container

(Double-bagging prevents odor leakage and permeation).

Labeling: Label as "Hazardous Waste - Solid Debris (Phenol Derivatives) - Toxic/Corrosive".

Disposal: Hand over to EHS for incineration. Do not autoclave (phenolic vapors are toxic).

B. Liquid Waste (Stock Solutions & Reaction Mixtures)
Applicable to: Expired stocks, mother liquors.

Container Selection: Use High-Density Polyethylene (HDPE) or Glass containers. Avoid

LDPE if the solvent is aggressive (e.g., chloroform).

Transfer: Pour waste into the appropriate carboy (Halogenated vs. Non-Halogenated) using

a funnel.

Rinsing: Triple rinse the empty original bottle with a compatible solvent (e.g., ethanol or

acetone).

Crucial: Add the rinsate to the waste container, not the sink.

Defacing: Deface the label of the empty original bottle and mark "Empty" before disposing of

the glass.

Emergency Spill Management
Phenolic spills are treacherous because they anesthetize the skin; you may not feel the burn

until damage is deep.

PPE Required:

Gloves: Neoprene or Butyl Rubber (Nitrile provides only short-term splash protection against

phenols).

Respiratory: Half-mask with organic vapor cartridges if ventilation is poor.

Eyes: Chemical splash goggles (Face shield recommended).
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Visualization: Spill Response Algorithm
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Figure 2: Operational workflow for managing phenolic spills. Note the prohibition of paper

towels, which increase surface area for evaporation and flammability.

Decontamination Solvent: For final surface cleaning, use Polyethylene Glycol 300 (PEG 300)

or Ethanol. Water alone is ineffective due to the lipophilic nature of the propoxy group.

Regulatory Compliance (US Focus)
RCRA Classification: While 2-Methyl-5-propoxyphenol is not explicitly "U-Listed" (like pure

Phenol U188), it exhibits Characteristic Toxicity and Corrosivity.

Disposal Code: Assign D002 (Corrosive) if pH is < 2. Otherwise, manage as Non-Regulated

Chemical Waste for Incineration.

Sewer Ban: Under 40 CFR 403.5, discharge of corrosive (pH < 5.0) or toxic pollutants that

cause pass-through/interference at the water treatment plant is prohibited.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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